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These application notes provide detailed protocols for the quantitative analysis of indigo dye in
textile materials. The methodologies outlined are essential for quality control in the textile
industry, research into dyeing processes, and the analysis of historical textiles. The following
sections detail various analytical techniques, including spectrophotometry, high-performance
liquid chromatography (HPLC), and redox titration, offering a selection of methods suitable for
different laboratory settings and research questions.

Spectrophotometric Quantification of Indigo

Spectrophotometry offers a rapid and accessible method for indigo quantification. Two primary
approaches are presented: analysis of the oxidized form of indigo after solvent extraction and
analysis of the water-soluble reduced "leuco” form.

Method 1: Quantification of Oxidized Indigo via
Chloroform Extraction

This method is based on the extraction of the insoluble oxidized indigo from the textile into an
organic solvent, followed by spectrophotometric measurement.[1][2] Chloroform is a common
solvent for this purpose, with indigo exhibiting a maximum absorbance (Amax) at
approximately 604-605 nm.[1][2]

Experimental Protocol:
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e Sample Preparation (Extraction):

o

Accurately weigh a small sample of the indigo-dyed textile (e.g., 1-10 mg).

[¢]

Place the textile sample in a suitable vessel (e.g., a screw-cap vial).

Add a known volume of chloroform to the vessel.

[e]

o

To aid in the dissolution of indigo, sonicate the sample for approximately 10 minutes.[1]
o Filter the resulting solution to remove any textile fibers or particulate matter.
 Calibration Curve:
o Prepare a series of standard solutions of known indigo concentrations in chloroform.

o Use a UV-Visible spectrophotometer to measure the absorbance of each standard at 604
nm, using chloroform as a blank.

o Plot a calibration curve of absorbance versus indigo concentration.
e Sample Analysis:
o Measure the absorbance of the extracted sample solution at 604 nm.

o Determine the concentration of indigo in the extract by interpolating from the calibration

curve.
o Calculate the amount of indigo per unit weight of the textile sample.

Workflow for Oxidized Indigo Quantification:

sample Preparation

ﬁwelgh Textile Sample }—»‘ Add Chioroform ‘—»‘ Sonicate for 10 min }—»‘ Filter Solution

Spectrophotometric Analysis

Measure Absorbance at 604 nm Determine Concentration from Calibration Curve
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Caption: Workflow for spectrophotometric quantification of oxidized indigo.

Method 2: Quantification of Leuco-Indigo

This method involves the chemical reduction of indigo to its water-soluble leuco form, which
can then be quantified spectrophotometrically in an aqueous medium.[1][3] The maximum
absorbance for leuco-indigo is around 410 nm.[4][5]

Experimental Protocol:
¢ Reducing Agent Preparation:

o Prepare a reducing solution. A common formulation involves an iron(ll) salt and a
complexing agent, such as an Fe(ll)-triethanolamine complex in an alkaline solution.[5]

o Sample Preparation and Reduction:

o Immerse a weighed textile sample in the reducing solution. This will reduce the insoluble
indigo on the fibers to the soluble leuco-indigo, which will then dissolve into the solution.

 Calibration Curve:
o Prepare standard solutions of leuco-indigo by reducing known amounts of indigo.
o Measure the absorbance of the standards at 410 nm.
o Plot a calibration curve of absorbance versus leuco-indigo concentration.

o Sample Analysis:

o Measure the absorbance of the sample solution at 410 nm.[5] Care must be taken to
prevent re-oxidation of the leuco-indigo by atmospheric oxygen.[1]

o Determine the concentration of leuco-indigo from the calibration curve.

o Calculate the original indigo content on the textile.
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Workflow for Leuco-Indigo Quantification:

Sample Preparation Spectrophotometric Analysis

ﬁ Weigh Textile Sample ‘—»‘ Immerse in Reducing Solution }—»‘ Indigo Reduction to Leuco-for

Click to download full resolution via product page
Caption: Workflow for spectrophotometric quantification of leuco-indigo.

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique for separating and quantifying indigo, often in conjunction with
its isomer, indirubin, and other related compounds.[6] This method offers high sensitivity and

specificity.
Experimental Protocol:
e Sample Preparation (Extraction):

o Extract indigo from the textile using a suitable solvent. Dimethyl sulfoxide (DMSO) is
effective for dissolving indigo.[7] A mixture of methanol, acetone, and aqueous oxalic acid
has also been reported as an efficient extraction solvent.[8]

o Sonication may be required to achieve complete dissolution.[9]

o Filter the extract through a 0.45 um syringe filter before injection into the HPLC system.
[10]

e HPLC System and Conditions:
o Column: A reverse-phase C18 column is commonly used.[8]

o Mobile Phase: A gradient elution using a mixture of acetonitrile and water is often
employed.[8]
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o Detector: A Diode-Array Detector (DAD) or UV-Vis detector set at a wavelength
appropriate for indigo (around 290 nm for simultaneous analysis with indirubin or 605 nm
for indigo specifically) is typical.[9][10] Mass spectrometry (LC-MS) can also be used for
enhanced specificity.[6][8]

o Flow Rate: A flow rate of 0.8-1.0 mL/min is common.[10]
» Calibration and Analysis:
o Prepare standard solutions of indigo in the mobile phase or the extraction solvent.

o Inject the standards to create a calibration curve based on peak area versus
concentration.

o Inject the filtered sample extract.
o ldentify the indigo peak by its retention time and quantify it using the calibration curve.

Workflow for HPLC Quantification of Indigo:

Sample Preparation HPLC Analysis Data Analysis
Calculate Indigo Content,
Weigh Textile Sample Extract with Solvent (e.g., DMSO) [—#{ Sonicate and Filter Injectinto HPLC Separation on C18 Column UV-Vis or MS Detection Integrate Peak Area Quantify using Calibration Curve

Sample Preparation Titration
Reduce Indigo on Textile to Leuco-form }—> Transfer Solution to Titration Vessel Titrate with K3[Fe(CN)6] Potentiometric Endpoint Detection Calculate Indigo Content @
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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